Cas no 1222184-93-1 (4-(tert-butoxy)carbonylpyridine-2-carboxylic acid)

• Product Name: 4-(tert-butoxy)carbonylpyridine-2-carboxylic acid
• CAS No: 1222184-93-1
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6377416
• PubChem ID: 68424297
• Update Time: 2025-10-13

4-(tert-butoxy)carbonylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butoxy)carbonylpyridine-2-carboxylic acid
• 2,4-Pyridinedicarboxylic acid, 4-(1,1-dimethylethyl) ester
• 4-[(tert-butoxy)carbonyl]pyridine-2-carboxylic acid
• 4-(tert-Butoxycarbonyl)picolinic acid
• SCHEMBL2875276
• 4-[(tert-butoxy)carbonyl]pyridine-2-carboxylic acid
• 1222184-93-1
• EN300-11702969

• Inchi： 1S/C11H13NO4/c1-11(2,3)16-10(15)7-4-5-12-8(6-7)9(13)14/h4-6H,1-3H3,(H,13,14)
• InChI Key： HKPOFGQMQJNESX-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=CC(C(OC(C)(C)C)=O)=C1

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 376.1±27.0 °C(Predicted)
• pka: 3.29±0.10(Predicted)

Additional information on 4-(tert-butoxy)carbonylpyridine-2-carboxylic acid

Comprehensive Overview of 4-(tert-butoxy)carbonylpyridine-2-carboxylic acid (CAS No. 1222184-93-1)

4-(tert-butoxy)carbonylpyridine-2-carboxylic acid (CAS No. 1222184-93-1) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, featuring a pyridine core with a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid moiety, serves as a critical intermediate in the synthesis of complex molecules. Its unique structure makes it invaluable for peptide coupling, drug discovery, and medicinal chemistry applications. Researchers often search for "Boc-protected pyridine derivatives" or "CAS 1222184-93-1 suppliers" due to its growing demand in high-value chemical synthesis.

In recent years, the compound has gained attention in the context of green chemistry and sustainable synthesis. With increasing interest in eco-friendly solvents and catalytic processes, 4-(tert-butoxy)carbonylpyridine-2-carboxylic acid is being explored for its compatibility with biodegradable reagents. Questions like "How to synthesize Boc-pyridine derivatives sustainably?" or "Applications of CAS 1222184-93-1 in green chemistry" reflect current trends in scientific literature. The compound’s stability under mild conditions further enhances its appeal for low-waste manufacturing.

From a technical perspective, the carboxylic acid functionality in this molecule allows for versatile amide bond formation, a key step in constructing bioactive compounds. Its Boc group can be selectively removed under acidic conditions, making it ideal for multi-step organic synthesis. Searches for "Boc deprotection methods for pyridine derivatives" or "CAS 1222184-93-1 reactivity" highlight its role in heterocyclic chemistry. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, addressing queries like "How to characterize 4-(tert-butoxy)carbonylpyridine-2-carboxylic acid?".

The compound’s relevance extends to material science, where it is investigated for metal-organic frameworks (MOFs) and coordination polymers. Its chelating properties and thermal stability make it a candidate for designing functional materials. Researchers frequently inquire about "CAS 1222184-93-1 in MOF synthesis" or "pyridine-carboxylate ligands," underscoring its interdisciplinary applications. Additionally, its solubility in polar aprotic solvents like DMF or DMSO is often discussed in forums on "handling hygroscopic intermediates."

Quality control and regulatory compliance are paramount for industrial-scale production. The compound’s CAS registry number (1222184-93-1) ensures traceability in global chemical databases. FAQs such as "Is 4-(tert-butoxy)carbonylpyridine-2-carboxylic acid REACH compliant?" or "storage conditions for CAS 1222184-93-1" emphasize the need for standardized protocols. Proper handling guidelines and MSDS documentation are essential to meet laboratory safety requirements.

In conclusion, 4-(tert-butoxy)carbonylpyridine-2-carboxylic acid (CAS No. 1222184-93-1) is a multifaceted compound bridging pharmaceutical innovation, sustainable chemistry, and advanced materials. Its structural features and reactivity continue to inspire research, addressing queries ranging from "scaling up Boc-pyridine synthesis" to "emerging uses of CAS 1222184-93-1." As industries prioritize efficiency and environmental responsibility, this compound remains a cornerstone in modern chemical development.